N-[4-(4-benzylpiperazin-1-yl)phenyl]acetamide

• IUPAC Name: N-[4-(4-benzylpiperazin-1-yl)phenyl]acetamide
• InChI: InChI=1S/C19H23N3O/c1-16(23)20-18-7-9-19(10-8-18)22-13-11-21(12-14-22)15-17-5-3-2-4-6-17/h2-10H,11-15H2,1H3,(H,20,23)
• InChI Key: IRDOUSKKLZRXNR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)N2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C19H23N3O
• DSSTOX Substance ID: DTXSID701215952
• Molecular Weight: 309.4 g/mol
• Solubility: 43.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 116290-76-7

Description

N-[4-(4-benzylpiperazin-1-yl)phenyl]acetamide, also known as BRL-15572, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and has been extensively studied for its pharmacological properties.

Scientific Research Applications

Antimicrobial and Antifungal Activities

• Some derivatives of N-[4-(4-benzylpiperazin-1-yl)phenyl]acetamide have been synthesized and evaluated for their antimicrobial and antifungal activities. A study highlighted the significant antifungal activity of these compounds, particularly against Candida parapsilosis (Yurttaş et al., 2015).

Anticholinesterase Activity

• Although initially anticipated to have anticholinesterase activities, certain derivatives were found to have weak activities in this regard, contrary to expectations (Yurttaş et al., 2015).

Antioxidant, Analgesic, and Anti-inflammatory Properties

• A specific derivative, 2-(4-phenylpiperazin-1-yl)-N-(pyrazin-2-yl)acetamide, showed notable antioxidant, analgesic, and anti-inflammatory activities in comparison with standard drugs (Nayak et al., 2014).

Synthesis routes and methods I

Procedure details

To a solution of 8.5 g (0.03 mole) of the base of 4-[4-(phenylmethyl)-1-piperazinyl)benzeneamine and 16.0 g (0.16 mole) of triethylamine in 450 ml of ethyl acetate was added, dropwise, a solution of 2.5 g (0.035 mole) of acetyl chloride in 50 ml of ethyl acetate. The mixture was magnetically stirred for 3 hr and then heated at reflux for 1 hr. The excess acetyl chloride was co-distilled with benzene and the resulting oil was shaken in 400 ml of 10% sodium hydroxide solution. The suspended tan solid was collected by filtration, washed thrice with 100 ml portions of water, and air dried to give 9.7 g (99%) of crude product. A one gram portion was recrystallized from benzene/petroleum ether to give 100 ml of cream colored solid, m.p. 159°-161° C.

Synthesis routes and methods II

Procedure details

To a solution of 8.5 g (0.03 mol) of 4-[4-(phenylmethyl)-1-piperazinyl]benzeneamine and 16.0 g (0.16 mol) of triethylamine in 450 mL of ethyl acetate was added, dropwise, a solution of 2.5 g (0.035 mol) of acetyl chloride in 50 mL of ethyl acetate. The mixture was magnetically stirred for 3 h and then heated at reflux for 1 h. The excess acetyl chloride was co-distilled with benzene and the resulting oil was shaken in 400 mL of 10% sodium hydroxide solution. The suspended tan solid was collected by filtration, washed thrice with 100 mL portions of water, and air dried to give 9.7 g (99%) of crude product. A one-gram portion was recrystallized from benzene/petroleum ether to give 100 mg of cream colored solid, mp 159°-161° C.